Cas no 1546168-66-4 (4-Aminopyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid)

4-Aminopyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid structure
1546168-66-4 structure
Product Name:4-Aminopyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid
CAS No:1546168-66-4
MF:C7H6N4O2
MW:178.14814043045
CID:4701737
Update Time:2023-08-15

4-Aminopyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Aminopyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid
    • Inchi: 1S/C7H6N4O2/c8-6-5-1-4(7(12)13)2-11(5)10-3-9-6/h1-3H,(H,12,13)(H2,8,9,10)
    • InChI Key: PLGYQOUQDHOBDY-UHFFFAOYSA-N
    • SMILES: OC(C1=CN2C(C(N)=NC=N2)=C1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 223
  • Topological Polar Surface Area: 93.5

4-Aminopyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ3748-100MG
4-aminopyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid
1546168-66-4 95%
100MG
¥ 1,603.00 2023-04-03
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ3748-250MG
4-aminopyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid
1546168-66-4 95%
250MG
¥ 2,560.00 2023-04-03
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ3748-500MG
4-aminopyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid
1546168-66-4 95%
500MG
¥ 4,270.00 2023-04-03
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ3748-1G
4-aminopyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid
1546168-66-4 95%
1g
¥ 6,402.00 2023-04-03
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ3748-5G
4-aminopyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid
1546168-66-4 95%
5g
¥ 19,206.00 2023-04-03
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ3748-100mg
4-aminopyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid
1546168-66-4 95%
100mg
¥1603.0 2024-04-24
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ3748-250mg
4-aminopyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid
1546168-66-4 95%
250mg
¥2559.0 2024-04-24
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ3748-500mg
4-aminopyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid
1546168-66-4 95%
500mg
¥4266.0 2024-04-24
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ3748-1g
4-aminopyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid
1546168-66-4 95%
1g
¥6397.0 2024-04-24
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ3748-5g
4-aminopyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid
1546168-66-4 95%
5g
¥19192.0 2024-04-24

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